Cas no 1805026-05-4 (Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate
• CAS No: 1805026-05-4
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4945301
• Update Time: 2025-07-17

Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)5-9-7(6-13)3-8(14)4-10(9)12/h3-4,14H,2,5H2,1H3
• InChI Key： HOHOGHWTYHQVJW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate

Comprehensive Overview of Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate (CAS No. 1805026-05-4)

Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate (CAS No. 1805026-05-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its unique chloro, cyano, and hydroxyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining aromatic and ester functionalities, allows for diverse applications, particularly in the design of bioactive molecules and advanced materials.

The compound's CAS number 1805026-05-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in global chemical databases. In recent years, the demand for Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate has surged due to its potential role in developing novel pharmaceutical intermediates and agrochemical formulations. Its cyano group enhances reactivity, enabling efficient transformations into more complex structures, while the hydroxyl group offers opportunities for further derivatization, aligning with modern green chemistry principles.

One of the most searched topics related to this compound revolves around its synthetic pathways and scalability. Researchers frequently inquire about optimized methods for its production, including catalytic processes and solvent-free reactions, reflecting the growing emphasis on sustainable synthesis. Additionally, its potential as a building block for drug discovery has sparked interest, particularly in the context of anti-inflammatory and antimicrobial agents. These applications align with current trends in precision medicine and targeted therapies, where structurally unique intermediates play a pivotal role.

From an industrial perspective, Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate is often discussed in forums focusing on high-value chemicals and specialty intermediates. Its stability under various conditions and compatibility with common reagents make it a preferred choice for multistep synthesis. Moreover, its spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control and analytical validation—a topic frequently explored in chemical databases and patent literature.

Environmental and safety considerations are also prominent in discussions about this compound. While it is not classified as a hazardous material, proper handling protocols are emphasized, particularly regarding its chloro and cyano substituents. Recent advancements in biodegradable solvents and waste minimization techniques have further enhanced its appeal in eco-friendly manufacturing processes.

In summary, Ethyl 2-chloro-6-cyano-4-hydroxyphenylacetate (CAS No. 1805026-05-4) represents a compelling case study in the intersection of chemical innovation and industrial application. Its multifaceted utility, coupled with ongoing research into its derivatives, ensures its relevance in addressing contemporary challenges in healthcare, agriculture, and sustainable technology. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in advanced organic synthesis.